Ethyl 3,5-dibromobenzenecarboximidate

• IUPAC Name: ethyl 3,5-dibromobenzenecarboximidate
• InChI: InChI=1S/C9H9Br2NO/c1-2-13-9(12)6-3-7(10)5-8(11)4-6/h3-5,12H,2H2,1H3
• InChI Key: ZPQGAUFONVTPNS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=N)C1=CC(=CC(=C1)Br)Br
• Molecular Formula: C9H9Br2NO
• Molecular Weight: 306.98 g/mol

Description

Ethyl 3,5-dibromobenzenecarboximidate (EDBC) is a chemical compound that is commonly used in scientific research. It is a versatile reagent that is used in the synthesis of various compounds and is also used in biological research. EDBC is a highly reactive compound that is used in a wide range of applications, including the modification of proteins, nucleic acids, and carbohydrates.

Mechanism of Action

Ethyl 3,5-dibromobenzenecarboximidate is a highly reactive compound that reacts with amino groups in proteins and nucleic acids. The reaction results in the formation of a stable covalent bond between the Ethyl 3,5-dibromobenzenecarboximidate molecule and the target molecule. This covalent bond is highly stable and can withstand harsh chemical and biological conditions.
Biochemical and physiological effects:
Ethyl 3,5-dibromobenzenecarboximidate has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including proteases and nucleases. Ethyl 3,5-dibromobenzenecarboximidate has also been shown to induce apoptosis in cancer cells and to inhibit the growth of various types of cancer cells.

Advantages and Limitations for Lab Experiments

Ethyl 3,5-dibromobenzenecarboximidate has several advantages as a reagent for scientific research. It is highly reactive and can be used to modify a wide range of molecules. It is also relatively easy to synthesize and can be purified using standard chromatographic techniques. However, Ethyl 3,5-dibromobenzenecarboximidate also has some limitations. It is highly toxic and must be handled with care. It is also relatively expensive compared to other reagents.

Future Directions

There are several future directions for research involving Ethyl 3,5-dibromobenzenecarboximidate. One area of research is the development of new methods for the synthesis of Ethyl 3,5-dibromobenzenecarboximidate and related compounds. Another area of research is the development of new applications for Ethyl 3,5-dibromobenzenecarboximidate in biological research. Finally, there is a need for further research into the biochemical and physiological effects of Ethyl 3,5-dibromobenzenecarboximidate, particularly in the context of cancer research.

Synthesis Methods

The synthesis of Ethyl 3,5-dibromobenzenecarboximidate is a complex process that involves multiple steps. The most common method of synthesis involves the reaction of 3,5-dibromobenzoic acid with ethyl carbodiimide in the presence of a catalyst such as N,N-dimethylaminopyridine. The reaction results in the formation of Ethyl 3,5-dibromobenzenecarboximidate, which can be purified using standard chromatographic techniques.

Scientific Research Applications

Ethyl 3,5-dibromobenzenecarboximidate is widely used in scientific research as a reagent for the modification of proteins, nucleic acids, and carbohydrates. It is commonly used in the synthesis of peptide nucleic acids (PNAs), which are synthetic analogs of DNA and RNA. Ethyl 3,5-dibromobenzenecarboximidate is also used in the synthesis of various other compounds, including peptides, oligonucleotides, and glycoproteins.